Cas no 142994-05-6 (2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid)
2-(Methylsulfanyl)-4-(trifluoromethyl)benzoic acid is a fluorinated benzoic acid derivative featuring a methylsulfanyl substituent at the 2-position and a trifluoromethyl group at the 4-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its unique structural motifs, which can impart enhanced metabolic stability and lipophilicity to target molecules. The trifluoromethyl group contributes to electron-withdrawing effects, while the methylsulfanyl moiety offers potential for further functionalization. Its applications include serving as a building block for agrochemicals, pharmaceuticals, and specialty materials. The compound’s well-defined reactivity and stability make it a valuable intermediate in the development of bioactive molecules.
142994-05-6 structure
Product Name:2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid
CAS No:142994-05-6
MF:C9H7F3O2S
MW:236.210891962051
CID:1316785
PubChem ID:11085762
Update Time:2025-06-07
2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylthio-4-trifluoromethylbenzoic acid
- 2-(methylsulphenyl)-4-trifluoromethylbenzoic acid
- 2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid
- 2-METHYLTHIO-4-TRIFLUOROMETHYLBENZOICACID
- 2-Methylthio-4-(trifluoromethyl)benzoic acid
- 2-(methylthio)-4-(trifluoromethyl)benzoic acid
- DTXSID70888978
- E75099
- SCHEMBL427104
- Benzoic acid, 2-(methylthio)-4-(trifluoromethyl)-
- BS-48125
- 2-methylsulfanyl-4-trifluoromethyl-benzoic acid
- 2-methylsulfanyl-4-(trifluoromethyl)benzoic Acid
- EN300-147380
- 142994-05-6
- 2-methylsulphenyl-4-trifluoromethylbenzoic acid
- Z1551931232
- AMY6398
- 2-methylthio 4-trifluoromethylbenzoic acid
- DB-217503
- NS00134152
-
- Inchi: 1S/C9H7F3O2S/c1-15-7-4-5(9(10,11)12)2-3-6(7)8(13)14/h2-4H,1H3,(H,13,14)
- InChI Key: VAFHTUOXGAZOQY-UHFFFAOYSA-N
- SMILES: S(C)C1C=C(C(F)(F)F)C=CC=1C(=O)O
Computed Properties
- Exact Mass: 236.01191
- Monoisotopic Mass: 236.01188512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 284.6±40.0 ºC (760 Torr),
- Flash Point: 126.0±27.3 ºC,
- Solubility: Almost insoluble (0.083 g/l) (25 º C),
- PSA: 37.3
- LogP: 3.12550
2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE444-50mg |
2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid |
142994-05-6 | 98% | 50mg |
633.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE444-200mg |
2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid |
142994-05-6 | 98% | 200mg |
1585.0CNY | 2021-07-17 | |
| Alichem | A015037696-250mg |
2-Methylthio-4-trifluoromethylbenzoic acid |
142994-05-6 | 95% | 250mg |
666.40 USD | 2021-06-17 | |
| Alichem | A015037696-500mg |
2-Methylthio-4-trifluoromethylbenzoic acid |
142994-05-6 | 95% | 500mg |
970.20 USD | 2021-06-17 | |
| Alichem | A015037696-1g |
2-Methylthio-4-trifluoromethylbenzoic acid |
142994-05-6 | 95% | 1g |
1,769.25 USD | 2021-06-17 | |
| Apollo Scientific | PC56288-1g |
2-Methylsulfanyl-4-(trifluoromethyl)benzoic acid |
142994-05-6 | 98% | 1g |
£26.00 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M909834-250mg |
2-Methylthio-4-trifluoromethylbenzoic acid |
142994-05-6 | 97% | 250mg |
¥118.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M909834-1g |
2-Methylthio-4-trifluoromethylbenzoic acid |
142994-05-6 | 97% | 1g |
¥368.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M909834-5g |
2-Methylthio-4-trifluoromethylbenzoic acid |
142994-05-6 | 97% | 5g |
¥1,320.00 | 2022-01-11 | |
| Enamine | EN300-147380-0.05g |
2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid |
142994-05-6 | 95% | 0.05g |
$133.0 | 2023-11-13 |
2-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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